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Cat. No.: B1681373 Get Quote

An In-depth Technical Guide to the Discovery and Synthesis of Triazamate Insecticide

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triazamate is a systemic carbamate insecticide belonging to the triazole chemical class,

demonstrating potent activity primarily against aphids.[1] It functions as an acetylcholinesterase

(AChE) inhibitor, disrupting the normal nerve function in target pests. This document provides a

comprehensive overview of the discovery, synthesis, mode of action, and biological activity of

triazamate, intended for a technical audience in the fields of agrochemical research and

development. All quantitative data are presented in tabular format for clarity and comparative

analysis. Detailed experimental methodologies are provided for key assays, and logical and

experimental workflows are visualized using the DOT language.

Discovery and Development
Triazamate (formerly RH-7988) was discovered and developed by Rohm and Haas Company

(now part of Dow AgroSciences) and introduced around 1990.[1] The development of

triazamate was part of a broader effort in the agrochemical industry to find effective solutions

for controlling sap-sucking insects, a major threat to a wide variety of crops. Rohm and Haas

has a long history in the development of agricultural chemicals, which provided the foundation

for the research and development of novel insecticides like triazamate.
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Chemical Properties
Property Value

IUPAC Name
ethyl {[3-tert-butyl-1-(dimethylcarbamoyl)-1H-

1,2,4-triazol-5-yl]sulfanyl}acetate

CAS Name
ethyl 2-[[1-[(dimethylamino)carbonyl]-3-(1,1-

dimethylethyl)-1H-1,2,4-triazol-5-yl]thio]acetate

CAS Number 112143-82-5

Molecular Formula C₁₃H₂₂N₄O₃S

Molecular Weight 314.41 g/mol

Physical State White to pale tan crystalline solid

Melting Point 60°C

Water Solubility 433 mg/L (at 25°C)

LogP (octanol-water) 1.76

Synthesis of Triazamate
While a detailed, step-by-step experimental protocol with specific reaction parameters is not

readily available in the public domain, the commercial synthesis of triazamate is a multi-step

process.[1] One reported synthetic route involves the reaction of a 1,2,4-triazole derivative with

dimethylcarbamoyl chloride, followed by coupling with an ethyl ester.[1]

A plausible synthetic pathway is outlined below:
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Trimethylacetyl chloride + Thiosemicarbazide

Intermediate Triazole Precursor

Reaction

5-tert-butyl-1H-1,2,4-triazole-3-thiol

Cyclization

1-Dimethylcarbamoyl-3-tert-butyl-1,2,4-triazole-5-thiol

Carbamoylation

Dimethylcarbamoyl chloride

Triazamate

Alkylation

Ethyl chloroacetate

Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Nerve Impulse Acetylcholine (ACh)
Release ACh

Acetylcholinesterase (AChE)

Hydrolysis

ACh Receptors

Choline + Acetic Acid

Triazamate Inhibition

Continuous Nerve Impulse
(Uncontrolled Firing)
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Prepare Serial Dilutions
of Triazamate

Dip Leaf Discs in
Insecticide Solutions

Air Dry Leaf Discs

Place Leaf Discs in
Petri Dishes with Agar

Introduce Aphids
(e.g., 20-30 adults/disc)

Incubate under Controlled
Conditions (24-72h)

Assess Mortality

Data Analysis
(e.g., Probit Analysis)

Determine LC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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